Cas no 10300-23-9 (Inosine, 3'-O-methyl-,2',5'-diacetate (8CI))

• Product Name: Inosine, 3'-O-methyl-,2',5'-diacetate (8CI)
• CAS No: 10300-23-9
• MF: C₁₅H₁₈N₄O₇
• MW: 366.326023578644
• CID: 212828
• PubChem ID: 135463345
• Update Time: 2025-04-19

Inosine, 3'-O-methyl-,2',5'-diacetate (8CI) Chemical and Physical Properties

Names and Identifiers

• Inosine, 3'-O-methyl-,2',5'-diacetate (8CI)
• [4-acetyloxy-3-methoxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
• 9-(2,5-di-o-acetyl-3-o-methylpentofuranosyl)-3,9-dihydro-6h-purin-6-one
• AC1L6GCC
• AC1Q6MWV
• AR-1H4929
• NSC105288
• O2',O5'-diacetyl-O3'-methyl-inosine
• NSC-105288
• DTXSID90295741
• 10300-23-9

• Inchi： 1S/C15H18N4O7/c1-7(20)24-4-9-11(23-3)12(25-8(2)21)15(26-9)19-6-18-10-13(19)16-5-17-14(10)22/h5-6,9,11-12,15H,4H2,1-3H3,(H,16,17,22)
• InChI Key： RMQFOPDFVPYIHW-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C1N1C=NC2C(NC=NC1=2)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 366.11764
• Monoisotopic Mass: 366.11754893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.34
• LogP: -0.47320